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Compound of Interest

Compound Name: 1,5-dimethyl-1H-pyrazol-3-amine

Cat. No.: B1310917 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,5-dimethyl-1H-pyrazol-3-amine

This guide provides comprehensive safety and handling information for 1,5-dimethyl-1H-
pyrazol-3-amine (CAS No. 35100-92-6), intended for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment. This compound is primarily used as a key intermediate in the synthesis

of pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory

agents[1].

Hazard Identification and Classification
1,5-dimethyl-1H-pyrazol-3-amine is classified as hazardous. The primary routes of exposure

are ingestion, skin contact, and inhalation. The available safety data sheets (SDS) indicate that

the compound is harmful and requires careful handling to avoid adverse health effects.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if
swallowed[2]

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2]

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Skin irritation Category 2 H315: Causes skin irritation[3]

| Serious eye irritation | Category 2 | H319: Causes serious eye irritation[3] |

Signal Word:Warning[2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 1,5-dimethyl-1H-pyrazol-3-amine

Property Value Source

CAS Number 35100-92-6 [1][2]

Molecular Formula C₅H₉N₃ [1][4]

Molecular Weight 111.15 g/mol [1][5]

Appearance Solid [6]

Melting Point 65-68°C [1]

| Boiling Point | 234.7°C at 760 mmHg |[1] |

Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize risk. This involves using the substance in

designated areas with appropriate engineering controls and following established protocols

from receipt to disposal.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Handling

Wear appropriate personal protective
equipment (PPE), including gloves, safety
goggles, and protective clothing[2]. Do
not breathe dust. Do not get in eyes, on
skin, or on clothing[2]. Use in a well-
ventilated area or under a chemical fume
hood[2]. Wash hands and exposed skin
thoroughly after handling[2].

| Storage | Keep container tightly sealed in a cool, well-ventilated area[2]. Recommended

storage temperature is 2-8°C[1][2]. Protect from light and moisture[1][7]. Store away from

incompatible materials and sources of ignition[2]. |

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for the safe handling of chemical

reagents like 1,5-dimethyl-1H-pyrazol-3-amine in a laboratory setting.
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Receipt & Inspection
(Verify Integrity)

Secure Storage
(2-8°C, Dry, Dark)

Pre-Use Preparation
(Review SDS, Prepare PPE)

Experimental Use
(Chemical Fume Hood)

Decontamination
(Clean Glassware & Surfaces)

Waste Segregation
(Solid & Liquid Waste)

Waste Disposal
(Follow Institutional Protocols)

Click to download full resolution via product page

Workflow for Safe Chemical Handling.

Exposure Control and Personal Protection
A multi-layered approach is necessary to control exposure, starting with engineering controls

and supplemented by administrative controls and personal protective equipment (PPE).

Hazard Management Approach
The logical process for mitigating risks associated with hazardous chemicals follows a well-

defined hierarchy of controls.
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Risk Management Process

Hierarchy of Controls

Hazard Identification
(1,5-dimethyl-1H-pyrazol-3-amine)

Risk Assessment
(Evaluate Exposure Potential)

Implementation of Controls

Engineering Controls
(Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Logical Relationship for Hazard Management.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or
goggles[2].

Skin Protection

Protective gloves (e.g., nitrile rubber), and a lab

coat. Ensure gloves are inspected prior to use

and changed frequently[2].

Respiratory Protection

Not required under normal conditions with

adequate ventilation. If dust is generated, use a

NIOSH/MSHA approved respirator[8].

| General Hygiene | Do not eat, drink, or smoke when using this product. Wash hands before

breaks and immediately after handling the product[9]. |

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is required.

Protocol for Accidental Exposure
Table 5: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move victim to fresh air. If not breathing,
give artificial respiration. Seek medical
attention if symptoms occur[2].

Skin Contact

Immediately wash with plenty of soap and water

and rinse thoroughly. Remove contaminated

clothing[2].

Eye Contact

Rinse opened eye for several minutes under

running water. If symptoms persist, consult a

doctor[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.scribd.com/document/913410082/1-5-Dimethyl-1H-pyrazol-3-amine-msds
https://www.scribd.com/document/913410082/1-5-Dimethyl-1H-pyrazol-3-amine-msds
https://www.fishersci.com/store/msds?partNumber=AAH30935&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10610286&productDescription=5GR+%281%2C5-Dimethyl-1H-pyrazol-3-yl%29methylamine%2C+97%25&countryCode=GB&language=en
https://www.scribd.com/document/913410082/1-5-Dimethyl-1H-pyrazol-3-amine-msds
https://www.scribd.com/document/913410082/1-5-Dimethyl-1H-pyrazol-3-amine-msds
https://www.scribd.com/document/913410082/1-5-Dimethyl-1H-pyrazol-3-amine-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Ingestion | Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. If symptoms persist, consult a doctor[2]. |

Protocol for Spills and Releases
For accidental spills, ensure personal protection before cleanup. Do not discharge into drains

or rivers[2]. Absorb with inert material (e.g., sand, silica gel) and place in a suitable container

for disposal. Dispose of contaminated material as waste according to established protocols[2].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide[2].

Specific Hazards: During combustion, the substance may emit irritant fumes and toxic gases

such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2)[8][9].

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing[2].

Stability and Reactivity
Chemical Stability: The compound is stable under normal, recommended storage

conditions[9].

Conditions to Avoid: Avoid exposure to direct sunlight, heat, and moisture, which may cause

degradation[2][7].

Incompatible Materials: Strong oxidizing agents, acids, and acid chlorides[8][9].

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and nitrogen oxides[8][9].

Hazardous Reactions: No hazardous polymerization is expected to occur[9].

Toxicological Information
The toxicological properties of 1,5-dimethyl-1H-pyrazol-3-amine have not been fully

investigated[9]. The available data classifies it as harmful if swallowed, in contact with skin, or if
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inhaled. It is also known to cause skin and serious eye irritation[2][3]. No data is available

regarding carcinogenicity, mutagenicity, or reproductive toxicity[2][8].

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Waste generators must determine whether a discarded chemical is classified as

hazardous. Do not dispose of it via household waste or drains[2][8]. Contact a licensed

professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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